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Compound of Interest

Compound Name: Pancopride
CAS No.: 121243-20-7
Cat. No.: B571199
Get Quote
. J

Pancopride is a potent and selective 5-HT3 receptor antagonist that has been investigated for
its antiemetic properties, particularly in the context of chemotherapy-induced nausea and
vomiting.[1] This guide provides a detailed overview of its chemical properties, mechanism of
action, and relevant experimental protocols for researchers and drug development
professionals.

Chemical and Physical Properties

Pancopride is a substituted benzamide derivative.[1] The CAS Number for the (R)-enantiomer
of Pancopride is 137765-24-3.[2][3]
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Property Value Source

CAS Number 137765-24-3 ((R)-enantiomer) [2][3]

Molecular Formula C18H24CIN302 [21[31[4]

Molecular Weight 349.9 g/mol [2][4]
4-amino-N-[(3R)-1-
azabicyclo[2.2.2]octan-3-yl]-5-

IUPAC Name chloro-2- [2]
(cyclopropylmethoxy)benzamid
e

Appearance White to off-white solid

Solubility Soluble in water

Mechanism of Action

Pancopride exerts its pharmacological effects as a selective antagonist of the 5-

hydroxytryptamine (serotonin) receptor 3 (5-HT3).[1] The 5-HT3 receptor is a ligand-gated ion

channel, and its activation by serotonin leads to the rapid influx of cations, primarily Na+ and

K+, resulting in neuronal depolarization. In the context of emesis, 5-HT3 receptors are located

on vagal afferent nerves in the gastrointestinal tract and in the chemoreceptor trigger zone

(CTZ) of the brain. The binding of Pancopride to these receptors blocks the action of

serotonin, thereby inhibiting the emetic reflex.[1]
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Prepare Serial Dilutions of Pancopride,
Cell Membranes, and [3H]-GR65630

l

Incubate Membranes, Radioligand,
and Pancopride in 96-well Plate

l

Rapid Filtration through
Glass Fiber Filters

l

Wash Filters with
Ice-Cold Assay Buffer

y

Add Scintillation Cocktalil
and Count Radioactivity

l

Calculate Specific Binding,
Determine IC50 and Ki
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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